Cas no 1286698-11-0 (1-(4-phenyloxane-4-carbonyl)-4-{2-(propan-2-yl)-1H-imidazol-1-ylmethyl}piperidine)

• Product Name: 1-(4-phenyloxane-4-carbonyl)-4-{2-(propan-2-yl)-1H-imidazol-1-ylmethyl}piperidine
• CAS No: 1286698-11-0
• MF: C₂₄H₃₃N₃O₂
• MW: 395.537726163864
• CID: 6578215
• PubChem ID: 52992564
• Update Time: 2025-10-22

1-(4-phenyloxane-4-carbonyl)-4-{2-(propan-2-yl)-1H-imidazol-1-ylmethyl}piperidine Chemical and Physical Properties

Names and Identifiers

• 1-(4-phenyloxane-4-carbonyl)-4-{2-(propan-2-yl)-1H-imidazol-1-ylmethyl}piperidine
• (4-((2-isopropyl-1H-imidazol-1-yl)methyl)piperidin-1-yl)(4-phenyltetrahydro-2H-pyran-4-yl)methanone
• SR-01000924997-1
• F5822-0881
• 1-(4-phenyloxane-4-carbonyl)-4-{[2-(propan-2-yl)-1H-imidazol-1-yl]methyl}piperidine
• (4-phenyloxan-4-yl)-[4-[(2-propan-2-ylimidazol-1-yl)methyl]piperidin-1-yl]methanone
• AKOS024519517
• VU0521330-1
• 1286698-11-0
• SR-01000924997

• Inchi： 1S/C24H33N3O2/c1-19(2)22-25-12-15-27(22)18-20-8-13-26(14-9-20)23(28)24(10-16-29-17-11-24)21-6-4-3-5-7-21/h3-7,12,15,19-20H,8-11,13-14,16-18H2,1-2H3
• InChI Key： MDNBWKNIOJBYQW-UHFFFAOYSA-N
• SMILES： O1CCC(C2C=CC=CC=2)(CC1)C(N1CCC(CN2C=CN=C2C(C)C)CC1)=O

Computed Properties

• Exact Mass: 395.25727730g/mol
• Monoisotopic Mass: 395.25727730g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 532
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 47.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylacetamides

Additional information on 1-(4-phenyloxane-4-carbonyl)-4-{2-(propan-2-yl)-1H-imidazol-1-ylmethyl}piperidine

Comprehensive Overview of 1-(4-phenyloxane-4-carbonyl)-4-{2-(propan-2-yl)-1H-imidazol-1-ylmethyl}piperidine (CAS No. 1286698-11-0)

The compound 1-(4-phenyloxane-4-carbonyl)-4-{2-(propan-2-yl)-1H-imidazol-1-ylmethyl}piperidine (CAS No. 1286698-11-0) is a sophisticated organic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, combining a phenyloxane moiety with a piperidine backbone and an imidazole ring, makes it a promising candidate for various therapeutic applications. Researchers are particularly interested in its potential as a modulator of specific biological pathways, given its structural resemblance to known bioactive molecules.

In recent years, the demand for novel small-molecule inhibitors and receptor modulators has surged, driven by advancements in precision medicine and targeted therapy. This compound's imidazole and piperidine components are frequently explored in drug discovery due to their ability to interact with enzymes and receptors. For instance, imidazole derivatives are often investigated for their anti-inflammatory and antimicrobial properties, while piperidine-based compounds are common in central nervous system (CNS) drug development. The integration of these features in 1-(4-phenyloxane-4-carbonyl)-4-{2-(propan-2-yl)-1H-imidazol-1-ylmethyl}piperidine suggests a broad spectrum of potential applications.

From a synthetic chemistry perspective, the preparation of this compound involves multi-step organic reactions, including carbonyl and alkylation processes. The presence of the phenyloxane group adds complexity to its synthesis, requiring precise control over reaction conditions to achieve high yields and purity. Researchers often employ advanced techniques such as HPLC purification and NMR spectroscopy to characterize and validate the compound's structure. These methodologies ensure that the final product meets the stringent standards required for pharmacological studies.

The pharmacological profile of CAS No. 1286698-11-0 is still under investigation, but preliminary studies suggest its potential in modulating G-protein-coupled receptors (GPCRs), a class of targets implicated in numerous diseases. Given the growing interest in GPCR-targeted therapies, this compound could play a pivotal role in developing new treatments for conditions such as metabolic disorders, neurological diseases, and immune dysregulation. Its propan-2-yl substituent may further enhance its binding affinity and selectivity, making it a valuable tool for mechanistic studies.

In the context of current trends, the rise of AI-driven drug discovery has accelerated the identification of compounds like 1-(4-phenyloxane-4-carbonyl)-4-{2-(propan-2-yl)-1H-imidazol-1-ylmethyl}piperidine. Computational models can predict its interactions with biological targets, reducing the time and cost associated with traditional screening methods. Additionally, the compound's structural features align with the search for bioisosteres—molecules that mimic the properties of known drugs while improving their efficacy or safety profiles. This makes it a subject of interest for both academic and industrial researchers.

Environmental and safety considerations are also critical when working with such compounds. While CAS No. 1286698-11-0 is not classified as hazardous, proper handling protocols must be followed to ensure workplace safety. Researchers are encouraged to consult Material Safety Data Sheets (MSDS) and adhere to Good Laboratory Practices (GLP) when synthesizing or testing this compound. These precautions are essential to maintain reproducibility and reliability in experimental outcomes.

Looking ahead, the versatility of 1-(4-phenyloxane-4-carbonyl)-4-{2-(propan-2-yl)-1H-imidazol-1-ylmethyl}piperidine positions it as a key player in the next generation of therapeutic agents. Its combination of heterocyclic and aliphatic components offers a rich platform for structural optimization, enabling the development of derivatives with enhanced properties. As the scientific community continues to explore its potential, this compound may soon emerge as a cornerstone in the design of innovative drugs addressing unmet medical needs.